4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3,4-dichlorophenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H8Cl2O3/c14-10-4-2-7(5-11(10)15)8-1-3-9(13(17)18)12(16)6-8/h1-6,16H,(H,17,18)
• InChI Key: RNQNLTUHKGHNRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)Cl)O)C(=O)O
• Molecular Formula: C13H8Cl2O3
• DSSTOX Substance ID: DTXSID20691252
• Molecular Weight: 283.10 g/mol
• CAS RN: 1261939-81-4

Description

4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% (4-DCPA-95) is an important organic compound used in scientific research. It is a white, crystalline solid that is soluble in water and organic solvents. 4-DCPA-95 is used in a variety of laboratory experiments and is used in the synthesis of other compounds. It has a wide range of applications in the fields of biochemistry, physiology, and pharmacology. In

Scientific Research Applications

4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other compounds. It is also used as a catalyst in organic reactions, as a corrosion inhibitor, and as a fluorescent dye. In addition, it is used in the preparation of polymeric materials, such as polyurethane foams and epoxy resins. 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% is also used in the study of enzyme-catalyzed reactions and in the study of the structure and function of proteins.

Mechanism of Action

The mechanism of action of 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% is not well understood. It is believed that the compound binds to proteins and enzymes, and this binding is thought to be responsible for its various effects. It is also believed that 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% may act as an antioxidant, which could explain its ability to inhibit corrosion.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% are not well understood. In laboratory studies, 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% has been shown to inhibit the growth of certain bacteria and fungi, as well as to reduce inflammation in animal models. It has also been shown to inhibit the activity of certain enzymes, such as phospholipase A2, which could explain its anti-inflammatory effects. In addition, 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which could explain its potential use in drug delivery.

Advantages and Limitations for Lab Experiments

4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in both water and organic solvents. In addition, it is a stable compound and it can be stored for long periods of time without degrading. However, 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% is toxic and should be handled with care. It should also be used in a well-ventilated area and protective gloves should be worn when handling it.

Future Directions

There are several potential future directions for the use of 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95%. It could be used as a drug delivery system, as it has been shown to inhibit the activity of certain enzymes involved in drug metabolism. In addition, it could be used in the development of new polymeric materials, such as polyurethane foams and epoxy resins. Finally, it could be used in the study of enzyme-catalyzed reactions and in the study of the structure and function of proteins.

Synthesis Methods

4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% can be synthesized by the reaction of 3,4-dichlorobenzaldehyde and hydroxylamine hydrochloride in an aqueous solution. The reaction is carried out in an ice-cold solution of hydroxylamine hydrochloride and the product is isolated by filtration. The product is then recrystallized from methanol to yield 4-(3,4-Dichlorophenyl)-2-hydroxybenzoic acid, 95% in 95% purity.